![molecular formula C16H26ClNO3 B1397627 3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride CAS No. 1220038-96-9](/img/structure/B1397627.png)
3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride
Overview
Description
3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride, commonly referred to as 3DBH, is an organic compound belonging to the class of piperidines and is used as a synthetic intermediate in the production of various pharmaceuticals and other compounds. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. This compound has been studied extensively in recent years due to its potential applications in the synthesis of various pharmaceuticals and other compounds.
Scientific Research Applications
Cytotoxic and Anticancer Agents
The research by Dimmock et al. (1998) illustrates the potential use of related piperidine hydrochlorides in developing novel cytotoxic and anticancer agents. Their study synthesized and evaluated compounds showing significant cytotoxicity towards murine and human tumor cells. This suggests that piperidine hydrochlorides, including 3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride, could be promising in cancer research (Dimmock et al., 1998).
Antimicrobial Activity
Kariyappa et al. (2016) conducted a study that synthesized and analyzed ethyl 2-(4-methylbenzylidene)-3-oxobutanoate using piperidine. The compound exhibited antimicrobial properties, indicating that piperidine hydrochlorides could be useful in developing new antimicrobial agents (Kariyappa et al., 2016).
Antioxidants for Polypropylene Copolymers
Desai et al. (2004) investigated the synthesis and performance of various piperidine compounds, including 1-(3,5-ditertiarybutyl-4-hydroxybenzyl)piperidine, as antioxidants in polypropylene copolymers. Their research suggests a potential application in enhancing the thermal stability of polymers (Desai et al., 2004).
Anti-Acetylcholinesterase Activity
Sugimoto et al. (1990) synthesized and evaluated a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for anti-acetylcholinesterase activity. One of the compounds showed potential as an antidementia agent, indicating that piperidine hydrochlorides could be significant in treating neurological disorders (Sugimoto et al., 1990).
properties
IUPAC Name |
3-[2-[(3,5-dimethoxyphenyl)methoxy]ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.ClH/c1-18-15-8-14(9-16(10-15)19-2)12-20-7-5-13-4-3-6-17-11-13;/h8-10,13,17H,3-7,11-12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAKVYPKOFWLWJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)COCCC2CCCNC2)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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